Cas no 76231-37-3 (1,3,5-Triazine,hexahydro-2,4,6-trimethyl-, trihydrate, (2a,4a,6a)- (9CI))

• Product Name: 1,3,5-Triazine,hexahydro-2,4,6-trimethyl-, trihydrate, (2a,4a,6a)- (9CI)
• CAS No: 76231-37-3
• MF: C₆H₂₁N₃O₃
• MW: 183.2492415905
• CID: 561118
• PubChem ID: 2723814
• Update Time: 2025-04-19

1,3,5-Triazine,hexahydro-2,4,6-trimethyl-, trihydrate, (2a,4a,6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,hexahydro-2,4,6-trimethyl-, trihydrate, (2a,4a,6a)- (9CI)
• 2,4,6-trimethylhexa-hydro-1,3,5-triazin-trihydrat
• MFCD00149559
• 76231-37-3
• A869536
• FT-0621722
• Acetaldehyde-ammonia trimer trihydrate
• 2,4,6-trimethyl-1,3,5-triazinane;trihydrate
• Acetaldehyde ammonia trimer, >=96.0% (NT)
• 2,4,6-trimethyl-1,3,5-triazinane Trihydrate
• 1,3,5-Triazine,hexahydro-2,4,6-trimethyl-, hydrate (1:3)
• CALIX[6]ARENE-HEXAACETICACIDHEXAETHYLESTER
• SY057132
• AKOS024287008
• 58052-80-5
• Hexahydro-2,4,6-trimethyl-1,3,5-triazine trihydrate
• cis-2,4,6-Trimethyl-1,3,5-triazinane trihydrate
• AS-65789
• Acetaldehyde ammonia trimer
• 1,3,5-Triazine, hexahydro-2,4,6-trimethyl-, trihydrate

• Inchi： 1S/C6H15N3.3H2O/c1-4-7-5(2)9-6(3)8-4;;;/h4-9H,1-3H3;3*1H2
• InChI Key： VNJBGAOFYNEMRG-UHFFFAOYSA-N
• SMILES： O.O.O.N1C(C)NC(C)NC1C

Computed Properties

• Exact Mass: 183.15829154g/mol
• Monoisotopic Mass: 183.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 63.3
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• Melting Point: 95-97 °C
• Boiling Point: 110 °C
• Flash Point: 55 °C

1,3,5-Triazine,hexahydro-2,4,6-trimethyl-, trihydrate, (2a,4a,6a)- (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• FLUKA BRAND F CODES：3-21
• Hazardous Material Identification：
• Storage Condition：2-8°C